Cas no 23350-58-5 (Crotonamide)

• Product Name: Crotonamide
• CAS No: 23350-58-5
• Molecular Formula: C₄H₇NO
• Molecular Weight: 85.1045
• MDL: MFCD00059859
• CID: 264227
• PubChem ID: 87565540

Crotonamide Properties

Names and Identifiers

• 2-Butenamide
• Crotonamide
• crotonic acid amide
• Crotonsaeureamid
• propenamide
• trans-2-Butenamide
• (E)-but-2-enamide
• trans-Crotonamide
• 2-Butenamide (9CI)
• but-2-enamide
• But-2-enoic acid amide
• 2-Butenamide, (E)-
• 8C4LV3GQ8L
• NQQRXZOPZBKCNF-NSCUHMNNSA-N
• trans-2-Butenoic acid amide
• Crotonamide, (E)-
• (2E)-but-2-enamide
• (2E)-2-Butenamide #
• trans 2-Butenoic acid amide
• ARONIS24201
• NSC11802
• BDBM50226175
• 7909AD
• 2-Butenamide,(2E)-
• CHEMBL58562
• AT39166
• 625-37-6
• BRN 0506110
• AI3-16505
• 23350-58-5
• AS-56402
• UNII-8C4LV3GQ8L
• AKOS015839123
• D89245
• (e)-2-butenamide
• MFCD00059859
• CS-0336304
• EN300-1180022
• NSC-11802
• A878273
• 2-Butenamide, (2E)-
• NSC 11802
• BB 0256989
• DB-266985
• DB-254287

• MDL： MFCD00059859
• InChIKey： NQQRXZOPZBKCNF-NSCUHMNNSA-N
• Inchi： 1S/C4H7NO/c1-2-3-4(5)6/h2-3H,1H3,(H2,5,6)/b3-2+
• SMILES： O=C(/C(/[H])=C(\[H])/C([H])([H])[H])N([H])[H]
• BRN： 0506110

Computed Properties

• Exact Mass: 85.05280
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 85.052763847g/mol
• Heavy Atom Count: 6
• Complexity: 75.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 43.1

Experimental Properties

• LogP: 0.74810
• PSA: 43.09000
• Water Partition Coefficient: very faint turbidity
• Boiling Point: 218.7±13.0 °C at 760 mmHg
• Melting Point: 158.0 to 162.0 deg-C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C
• Flash Point: 86.0±19.8 °C
• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Sensitiveness: Sensitive to air
• Density: 1.0±0.1 g/cm3

Crotonamide Security Information

• RTECS：GQ0700000
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Hazard Statement： H303
• Warning Statement： P312
• Prompt：warning
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 36/37/38
• Signal Word：warning
• HazardClass：IRRITANT

Crotonamide Customs Data

• HS CODE：2924199090
• Customs Data：

  China Customs Code:

  2924199090

  Overview:

  2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides